Cas no 2770529-22-9 (N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride)

N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride is a reactive carbamoyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structure features a pyrazole ring, enhancing its utility in constructing heterocyclic compounds. The compound’s high reactivity enables efficient amidation and acylation reactions, making it valuable for introducing the N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl moiety into target molecules. It is typically handled under inert conditions due to its sensitivity to moisture. This reagent is favored for its selectivity and compatibility with diverse functional groups, supporting the development of complex molecular architectures in medicinal and materials chemistry research.
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride structure
2770529-22-9 structure
Product Name:N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
CAS No:2770529-22-9
MF:C6H8ClN3O
MW:173.600219726563
CID:6449912
PubChem ID:165993032
Update Time:2025-05-26

N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
    • 2770529-22-9
    • EN300-37395082
    • Inchi: 1S/C6H8ClN3O/c1-9-4-5(3-8-9)10(2)6(7)11/h3-4H,1-2H3
    • InChI Key: ZQKNYNZLKONALF-UHFFFAOYSA-N
    • SMILES: ClC(N(C)C1C=NN(C)C=1)=O

Computed Properties

  • Exact Mass: 173.0355896g/mol
  • Monoisotopic Mass: 173.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.1Ų

N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37395082-0.05g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
0.05g
$912.0 2023-07-06
Enamine
EN300-37395082-0.1g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
0.1g
$956.0 2023-07-06
Enamine
EN300-37395082-0.25g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
0.25g
$999.0 2023-07-06
Enamine
EN300-37395082-0.5g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
0.5g
$1043.0 2023-07-06
Enamine
EN300-37395082-1.0g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
1.0g
$1086.0 2023-07-06
Enamine
EN300-37395082-2.5g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
2.5g
$2127.0 2023-07-06
Enamine
EN300-37395082-5.0g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
5.0g
$3147.0 2023-07-06
Enamine
EN300-37395082-10.0g
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
2770529-22-9
10.0g
$4667.0 2023-07-06

Additional information on N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride

Research Briefing on N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride (CAS: 2770529-22-9) in Chemical Biology and Pharmaceutical Applications

N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride (CAS: 2770529-22-9) has recently emerged as a key synthetic intermediate in medicinal chemistry and chemical biology research. This heterocyclic carbamoyl chloride derivative exhibits unique reactivity patterns that make it particularly valuable for the construction of pharmacologically active compounds. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, GPCR modulators, and covalent protein binders, positioning it as a versatile building block in drug discovery pipelines.

Structural analyses of 2770529-22-9 reveal that the electron-deficient pyrazole ring enhances the electrophilicity of the carbamoyl chloride moiety, facilitating nucleophilic substitution reactions with various amines and alcohols. This reactivity has been exploited in several recent patent applications (WO2022155367, US20230098221) for preparing irreversible inhibitors targeting cysteine residues in therapeutic proteins. The compound's stability profile allows for controlled reactions under mild conditions, as demonstrated in recent automated synthesis platforms (J. Med. Chem. 2023, 66, 7123-7140).

In pharmacological applications, derivatives synthesized from 2770529-22-9 have shown promising activity against multiple disease targets. A 2023 study (ACS Chem. Biol. 18, 1892-1905) reported pyrazole-carboxamide compounds exhibiting sub-micromolar inhibition of BTK and JAK3 kinases, with improved selectivity profiles compared to earlier generations. The methyl group at the pyrazole nitrogen appears to confer metabolic stability, as evidenced by microsomal stability assays showing >80% parent compound remaining after 60 minutes incubation with human liver microsomes.

Recent advances in synthetic methodology have expanded the utility of 2770529-22-9 through transition metal-catalyzed coupling reactions. Palladium-catalyzed cross-coupling at the pyrazole C5 position (Chem. Commun. 2023, 59, 11276-11279) enables the introduction of diverse aryl and heteroaryl groups while preserving the reactive carbamoyl chloride functionality. This development has significantly broadened the structural diversity accessible from this key intermediate.

Safety and handling studies of 2770529-22-9 indicate that while the compound is moisture-sensitive, it demonstrates good stability when stored under inert atmosphere at -20°C. Industrial-scale production processes have been optimized to achieve >95% purity with consistent lot-to-lot reproducibility (Org. Process Res. Dev. 2023, 27, 423-431). These manufacturing improvements have supported the compound's growing adoption in high-throughput screening libraries and combinatorial chemistry applications.

Emerging applications in chemical biology include the use of 2770529-22-9 for preparing activity-based protein profiling (ABPP) probes. The reactive carbamoyl chloride serves as an effective warhead for covalent modification of serine hydrolases when incorporated into specific scaffold designs (Cell Chem. Biol. 2023, 30, 1-15). This application capitalizes on the compound's balance between reactivity and selectivity, enabling precise mapping of enzyme active sites in complex proteomes.

Future research directions for 2770529-22-9 derivatives appear focused on addressing challenges in CNS drug delivery and targeted covalent inhibition. Computational modeling studies (J. Chem. Inf. Model. 2023, 63, 2985-2998) suggest that strategic modification of the pyrazole core could optimize blood-brain barrier penetration while maintaining target engagement. Several pharmaceutical companies have included compounds derived from this intermediate in their preclinical pipelines for neurological and oncological indications.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd